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Compound of Interest

Compound Name: Solamarin, beta

CAS No.: 3671-38-3

Cat. No.: B1211857

Get Quote

Executive Summary
β-Solamarine (CAS: 3671-38-3) is a bioactive steroidal glycoalkaloid (SGA) predominantly

found in specific species of the Solanum genus.[1][2][3][4][5][6] Unlike the ubiquitous potato

glycoalkaloids (

-solanine and

-chaconine),

-solamarine is characterized by the aglycone tomatidenol linked to a chacotriose sugar moiety.
[1] It has garnered significant research interest due to its potent antineoplastic activity,
particularly against Sarcoma 180, and its molluscicidal properties.

This guide provides a technical analysis of its botanical distribution, chemical structural identity,

and isolation methodologies for researchers in natural product chemistry and drug discovery.

Part 1: Chemical Identity and Structural Logic
To isolate and identify

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1211857#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/alpha-Solamarine
https://pubchem.ncbi.nlm.nih.gov/compound/b-Solamarine
https://pubchem.ncbi.nlm.nih.gov/compound/beta-Solamarine
https://www.mdpi.com/1420-3049/28/13/4957
https://medcraveonline.com/JAPLR/solanum-alkaloids-and-their-pharmaceutical-roles-a-review.html
https://www.researchgate.net/publication/349300530_Phytochemical_composition_of_leaves_and_stems_of_Solanum_nigrum_L_and_Solanum_dulcamara_L_Solanaceae_from_Bulgaria
https://pubchem.ncbi.nlm.nih.gov/compound/alpha-Solamarine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


-solamarine, one must distinguish it from its structural congeners.[1] The compound is the
tomatidenol analogue of

-chaconine.

Structural Composition[1][3][4][6]
Aglycone: Tomatidenol (Spirosol-5-en-3

-ol).[1] This differs from solasodine by the presence of a double bond at C5-C6 (similar to
cholesterol) but retains the spiro-aminoketal ring.[1]

Glycone (Sugar Moiety): Chacotriose (

-L-rhamnopyranosyl-(1

2)-[

-L-rhamnopyranosyl-(1

4)]-

-D-glucopyranose).[1]

The vs. Nomenclature Distinction
In the context of solamarines, the Greek prefixes do not denote stepwise hydrolysis products

(as they do for

-chaconine

-chaconine).[1] Instead, they differentiate the trisaccharide moiety attached to the tomatidenol
aglycone:

-Solamarine: Tomatidenol + Solatriose (Galactose-Glucose-Rhamnose).[1][7]

-Solamarine: Tomatidenol + Chacotriose (Glucose-Rhamnose-Rhamnose).[1]

Structural Relationship Diagram
The following diagram illustrates the modular relationship between the major Solanum

glycoalkaloids, clarifying the unique position of
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-solamarine.
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Figure 1: Chemotaxonomic relationships between major Solanum glycoalkaloids.

-Solamarine is defined by the intersection of the Tomatidenol aglycone and the Chacotriose
sugar chain.

Part 2: Botanical Sources and Distribution
The distribution of
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-solamarine is highly species-specific and tissue-dependent. Unlike solanine, which is
ubiquitous in potatoes,

-solamarine is restricted to specific lineages within the Solanaceae family.[1]

Primary Source: Solanum dulcamara (Bittersweet
Nightshade)
S. dulcamara is the definitive source for

-solamarine extraction.

Tissue Specificity:

Roots: Highest concentration. Research indicates that while the aerial parts

(berries/flowers) accumulate solanine or solasodine, the roots are the primary sink for

-solamarine.

Leaves: Variable. Some chemotypes show presence, but often mixed with

-solamarine and soladulcidine glycosides.[1]

Chemotypes:S. dulcamara exhibits distinct chemical races (chemotypes). Researchers must

verify the chemotype of their specimen, as some races predominantly produce soladulcidine

(saturated aglycone) rather than tomatidenol (unsaturated).

Secondary Sources
** Solanum lyratum (Chinese Nightshade):** Used in Traditional Chinese Medicine (TCM) as

"Bai Ying." The whole plant contains

-solamarine alongside solamargine and solasonine. It is a reliable source for commercial
extraction in Asia.

** Solanum tuberosum (Potato) - cv.[1] Kennebec:** While commercial potatoes are

dominated by chaconine/solanine, the 'Kennebec' cultivar has been reported to contain

- and
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-solamarine in its leaves and aged tuber slices.[1][8][9] This is an anomaly and not a
standard source.

** Solanum nigrum (Black Nightshade):** Primarily a source of solasonine/solamargine.

-solamarine is considered a minor or trace constituent in most populations.[1]

Quantitative Distribution Summary
Plant Species Tissue Part

Primary
Glycoalkaloids -Solamarine Status

Solanum dulcamara Roots -Solamarine,

Soladulcines
Major Constituent

Solanum dulcamara Berries (Unripe) Solanine, Solasodine Minor / Trace

Solanum lyratum Whole Plant

Solamargine,

Solasonine,

-Solamarine

Significant

Solanum tuberosum Tubers
-Chaconine,

-Solanine

Absent (typically)

Solanum tuberosum
Leaves (cv.[1][10][11]

Kennebec)

-Chaconine,

-Solamarine

Variety Specific

Part 3: Extraction and Isolation Protocol
The following protocol is designed for the isolation of the intact glycoside (

-solamarine) from S. dulcamara roots. It avoids strong acid hydrolysis which would cleave the
sugar moiety and yield the aglycone (tomatidenol).

Reagents and Equipment
Solvents: Methanol (MeOH), Acetic Acid (AcOH), Ethanol (EtOH), Diethyl Ether (
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), Ammonium Hydroxide (

), n-Butanol (n-BuOH).[1]

Stationary Phase: Silica gel 60 (0.063–0.200 mm), Sephadex LH-20.[1]

Detection: Dragendorff’s reagent (orange precipitate indicates alkaloids).

Step-by-Step Workflow
Step 1: Extraction of Crude Glycoalkaloids

Pulverize dried roots of S. dulcamara to a fine powder (#40 mesh).

Macerate in MeOH:Acetic Acid (95:5 v/v) for 48 hours at room temperature. The acid helps

solubilize the basic alkaloids.

Filter and concentrate the filtrate under reduced pressure (Rotavap) at <45°C to obtain a

syrupy residue.

Step 2: Defatting and Enrichment

Resuspend the residue in 5% aqueous Acetic Acid.

Partition with Diethyl Ether (

) 3 times. Discard the ether layer (removes chlorophyll, lipids, and non-polar sterols).

Retain the aqueous acidic layer.

Step 3: Alkaloid Precipitation

Adjust the pH of the aqueous phase to pH 10–11 using concentrated

.

Heat the solution to 70°C for 30 minutes, then allow to stand at 4°C overnight.

Collect the precipitate (Crude Glycoalkaloid Fraction - CGA) via centrifugation (5000 x g, 15

min).
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Step 4: Chromatographic Isolation

Dissolve the CGA in a minimum amount of MeOH.

Column Chromatography (Silica Gel):

Mobile Phase: Chloroform:Methanol:Water (65:35:10, lower phase).

Collect fractions and monitor via TLC (Spray with Dragendorff’s reagent).

Purification (Sephadex LH-20):

Elute with MeOH to remove pigment impurities and separate

-solamarine from co-eluting congeners like

-solamarine.[1]

Extraction Workflow Diagram
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Figure 2: Isolation protocol for
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-solamarine targeting the glycosidic form.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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